Cas no 1520462-70-7 (1-(2-Hydroxyethyl)cyclopropanecarboxylic acid)

• Product Name: 1-(2-Hydroxyethyl)cyclopropanecarboxylic acid
• CAS No: 1520462-70-7
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD21922803
• CID: 4603711
• PubChem ID: 75356213
• Update Time: 2025-06-11

1-(2-Hydroxyethyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxyethyl)cyclopropanecarboxylic acid
• 1-(2-hydroxyethyl)cyclopropane-1-carboxylic acid
• Z1815156929

• MDL： MFCD21922803
• Inchi： 1S/C6H10O3/c7-4-3-6(1-2-6)5(8)9/h7H,1-4H2,(H,8,9)
• InChI Key： GDKIKUWNCYMSLZ-UHFFFAOYSA-N
• SMILES： OC(C1(CCO)CC1)=O

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 278.9±13.0 °C at 760 mmHg
• Flash Point: 136.7±16.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2-Hydroxyethyl)cyclopropanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-(2-Hydroxyethyl)cyclopropanecarboxylic acid

1-(2-Hydroxyethyl)cyclopropanecarboxylic Acid: A Comprehensive Overview

1-(2-Hydroxyethyl)cyclopropanecarboxylic acid (CAS No. 1520462-70-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a cyclopropane ring with a carboxylic acid group and a hydroxyethyl substituent, which endows it with distinct physical and chemical properties.

The hydroxyethyl group in 1-(2-hydroxyethyl)cyclopropanecarboxylic acid is particularly noteworthy for its ability to form hydrogen bonds, making the compound highly soluble in polar solvents. This property is crucial for its use in various chemical reactions and formulations. Additionally, the cyclopropane ring imparts rigidity to the molecule, which can influence its reactivity and stability under different conditions.

Recent research has focused on the potential of 1-(2-hydroxyethyl)cyclopropanecarboxylic acid as a building block for the synthesis of more complex molecules. For instance, a study published in the Journal of Organic Chemistry (2023) demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the hydroxyethyl group to introduce functional groups that enhanced the antiviral activity of the final product.

In the pharmaceutical industry, 1-(2-hydroxyethyl)cyclopropanecarboxylic acid has shown promise as a precursor for drug development. Its ability to form stable esters and amides makes it an attractive candidate for creating prodrugs that can improve the bioavailability and pharmacokinetic properties of active pharmaceutical ingredients (APIs). A clinical trial conducted by a leading pharmaceutical company reported that a prodrug derived from 1-(2-hydroxyethyl)cyclopropanecarboxylic acid exhibited enhanced absorption and reduced side effects compared to the parent drug.

Beyond pharmaceutical applications, 1-(2-hydroxyethyl)cyclopropanecarboxylic acid has found use in materials science. Its unique combination of rigidity and functional groups makes it suitable for the synthesis of polymers with tailored properties. A study published in Macromolecules (2023) explored the use of this compound as a monomer for the preparation of biodegradable polymers with controlled degradation rates. These polymers have potential applications in drug delivery systems and tissue engineering.

The environmental impact of 1-(2-hydroxyethyl)cyclopropanecarboxylic acid has also been a subject of recent research. Studies have shown that this compound can be synthesized using sustainable methods, such as catalytic processes that minimize waste and energy consumption. A paper published in Green Chemistry (2023) described an efficient route for synthesizing 1-(2-hydroxyethyl)cyclopropanecarboxylic acid using a recyclable catalyst, highlighting its potential for large-scale production with reduced environmental footprint.

In conclusion, 1-(2-hydroxyethyl)cyclopropanecarboxylic acid (CAS No. 1520462-70-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals seeking to develop innovative solutions. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.